4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 4-methyl-N-[4-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H22N2O2/c1-15-5-7-16(8-6-15)19(23)21-18-11-9-17(10-12-18)20(24)22-13-3-2-4-14-22/h5-12H,2-4,13-14H2,1H3,(H,21,23)
• InChI Key: HKNHRVTVDQLMCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPCC and is synthesized using a specific method. In

Mechanism of Action

The mechanism of action of 4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide involves its ability to bind to specific receptors in the body, such as the dopamine and serotonin receptors. This binding activity leads to the modulation of neurotransmitter activity, which can have various effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide are dependent on the specific receptors that it binds to in the body. For example, its binding to dopamine receptors can lead to increased dopamine activity, which can have effects on mood, motivation, and reward. Its binding to serotonin receptors can also have effects on mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide in lab experiments is its ability to modulate neurotransmitter activity, which can be useful in studying the effects of neurotransmitters on various physiological processes. However, one limitation of using this compound is its potential toxicity, which can be a concern when working with living organisms.

Future Directions

There are several future directions for research on 4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide. One direction is to study its potential use as an anti-cancer agent in more detail, including its effects on different types of cancer cells and its potential side effects. Another direction is to study its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, in more detail. Additionally, research can be conducted to explore the potential use of this compound in other scientific fields, such as pharmacology and biochemistry.

Synthesis Methods

The synthesis of 4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. The resulting compound is then reacted with 4-(1-piperidinylcarbonyl)aniline to produce 4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

4-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide has potential applications in various scientific research fields. It has been studied for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to its ability to modulate the activity of certain neurotransmitters.